Cas no 24202-79-7 (3-(methoxycarbonyl)pyridine-4-carboxylic acid)

3-(methoxycarbonyl)pyridine-4-carboxylic acid Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 3-methyl ester
• 3-(methoxycarbonyl)isonicotinic acid
• 3-Carbomethoxyisonicotinsaeure
• 3-methoxycarbonyl-4-pyridinecarboxylic acid
• AC1LGFQS
• AG-E-71550
• AP-123
• CTK4F3104
• Pyridin-3,4-dicarbonsaeure-3-methylester
• pyridine-3,4-dicarboxylic acid 3-methyl ester
• SureCN3560534
• 3-methoxycarbonylpyridine-4-carboxylic acid
• AT17431
• 3,4-Pyridinedicarboxylic acid 3-methyl ester
• SY157605
• DTXSID00356216
• 3,4-PYRIDINEDICARBOXYLIC ACID,3-METHYL ESTER
• CS-0309029
• 3-(METHOXYCARBONYL)PYRIDINE-4-CARBOXYLIC ACID
• AKOS022640752
• A817146
• GTCDOGAERTYZBT-UHFFFAOYSA-N
• EN300-152639
• SCHEMBL3560534
• MFCD04971409
• Z1255379671
• 24202-79-7
• 3-(methoxycarbonyl)isonicotinicacid
• BS-51545
• +Expand

• MDL： MFCD04971409
• InChIKey： GTCDOGAERTYZBT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO4/c1-13-8(12)6-4-9-3-2-5(6)7(10)11/h2-4H,1H3,(H,10,11)
• SMILES： COC(=O)C1=CN=CC=C1C(=O)O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.03750770g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Boiling Point: 432.5 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 215.4 °C
• Density: 1.363